N-(4-chlorophenyl)-1-phenylethanimine

• CAS No.: 25287-19-8
• Molecular Formula: C14H12ClN
• Molecular Weight: 229.7 g/mol
• IUPAC Name: N-(4-chlorophenyl)-1-phenylethanimine
• InChI: InChI=1S/C14H12ClN/c1-11(12-5-3-2-4-6-12)16-14-9-7-13(15)8-10-14/h2-10H,1H3
• InChI Key: ZHVXOUDFYNBYJK-UHFFFAOYSA-N
• SMILES: CC(=NC1=CC=C(C=C1)Cl)C2=CC=CC=C2

Description

N-(4-chlorophenyl)-1-phenylethanimine is a useful research compound. Its molecular formula is C14H12ClN and its molecular weight is 229.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of acetophenone (132 ml), p-chloroaniline (128 g) benzene (150 ml) was refluxed in the presence of molecular sieve (40 g) with continuous removal of water. The crude product was crystallized from ethanol to give p-chloro-N-(α-methyl benzylidene) aniline (XVII). It was then hydrogenated using 5% Pd/C as the catalyst and 95% ethanol as the solvent. The crude product was crystallized from ethanol and pet. ether to give p-chloro-N-(α-methyl benzyl) aniline (XVIII). XVIII had a melting point of 62° C.